6-methoxy-N-methyl-3'-(1-pyrrolidin-1-ylethyl)biphenyl-3-carboxamide

• IUPAC Name: 4-methoxy-N-methyl-3-[3-(1-pyrrolidin-1-ylethyl)phenyl]benzamide
• InChI: InChI=1S/C21H26N2O2/c1-15(23-11-4-5-12-23)16-7-6-8-17(13-16)19-14-18(21(24)22-2)9-10-20(19)25-3/h6-10,13-15H,4-5,11-12H2,1-3H3,(H,22,24)
• InChI Key: RWHMIJKCEHHXDT-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC(=C1)C2=C(C=CC(=C2)C(=O)NC)OC)N3CCCC3
• Molecular Formula: C21H26N2O2
• Molecular Weight: 338.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multi-step reactions, including acylation, and Michael reactions, providing insights into methodologies that could be adapted for synthesizing 6-methoxy-N-methyl-3'-(1-pyrrolidin-1-ylethyl)biphenyl-3-carboxamide. For instance, the asymmetric acylation of carboxamides using chiral auxiliaries and stereoselective reduction processes demonstrates the complexity and precision required in chemical synthesis (Ito, Katsuki, & Yamaguchi, 1984).

Molecular Structure Analysis

Molecular structure analysis often involves spectroscopic techniques and computational studies to elucidate the geometry and electronic properties of compounds. X-ray diffraction (XRD) and density functional theory (DFT) calculations are commonly used methods. For related compounds, XRD and DFT have confirmed the crystal structure and provided insights into the molecular geometry, highlighting the importance of these techniques in understanding compound structures (Zhou et al., 2021).

Chemical Reactions and Properties

Chemical reactions involving 6-methoxy-N-methyl-3'-(1-pyrrolidin-1-ylethyl)biphenyl-3-carboxamide would focus on its reactivity and interaction with other chemical entities. Studies on similar compounds have explored reactions such as acylation, Michael additions, and nucleophilic substitutions, revealing the reactive sites and potential for further functionalization (Revial, Lim, Viossat, Lemoine, Tomas, Duprat, & Pfau, 2000).

Physical Properties Analysis

Physical properties including solubility, melting point, and crystal form are critical for the practical application and handling of chemical compounds. Polymorphic studies, for instance, offer insights into the different crystalline forms a compound can take and their respective stabilities, which are vital for drug formulation (Shishkina et al., 2018).

Chemical Properties Analysis

Chemical properties analysis would focus on the compound's stability, reactivity, and interactions with other molecules. For closely related compounds, studies have demonstrated various reactivities and interactions, such as hydrogen bonding and molecular docking analyses, which are crucial for understanding the bioactivity and potential applications of these compounds (Jayarajan et al., 2019).